Cas no 2137457-44-2 (2,3(1H)-Isoquinolinedicarboxylic acid, 3,4-dihydro-, 3-(chloromethyl) 2-(1,1-dimethylethyl) ester)

• Product Name: 2,3(1H)-Isoquinolinedicarboxylic acid, 3,4-dihydro-, 3-(chloromethyl) 2-(1,1-dimethylethyl) ester
• CAS No: 2137457-44-2
• MF: C₁₆H₂₀ClNO₄
• MW: 325.787303924561
• CID: 5256177
• Update Time: 2025-07-03

2,3(1H)-Isoquinolinedicarboxylic acid, 3,4-dihydro-, 3-(chloromethyl) 2-(1,1-dimethylethyl) ester Chemical and Physical Properties

Names and Identifiers

• 2,3(1H)-Isoquinolinedicarboxylic acid, 3,4-dihydro-, 3-(chloromethyl) 2-(1,1-dimethylethyl) ester

• Inchi： 1S/C16H20ClNO4/c1-16(2,3)22-15(20)18-9-12-7-5-4-6-11(12)8-13(18)14(19)21-10-17/h4-7,13H,8-10H2,1-3H3
• InChI Key： DORAWPWLCHERMS-UHFFFAOYSA-N
• SMILES： C1C2=C(C=CC=C2)CC(C(OCCl)=O)N1C(OC(C)(C)C)=O

Additional information on 2,3(1H)-Isoquinolinedicarboxylic acid, 3,4-dihydro-, 3-(chloromethyl) 2-(1,1-dimethylethyl) ester

2,3(1H)-Isoquinolinedicarboxylic Acid, 3,4-Dihydro-, 3-(Chloromethyl) 2-(1,1-Dimethylethyl) Ester

The compound with CAS No. 2137457-44-2, known as 2,3(1H)-Isoquinolinedicarboxylic acid, 3,4-dihydro-, 3-(chloromethyl) 2-(1,1-dimethylethyl) ester, is a complex organic molecule belonging to the isoquinoline derivative family. This compound has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields such as pharmaceuticals and materials science. The isoquinoline backbone is a well-known heterocyclic structure that has been extensively studied for its role in drug design and chemical synthesis.

The isoquinoline dicarboxylic acid moiety in this compound serves as a versatile platform for further functionalization. The presence of the chloromethyl group and the tert-butyl ester substituents introduces additional complexity and reactivity to the molecule. These substituents not only influence the physical and chemical properties of the compound but also play a crucial role in determining its biological activity. Recent studies have highlighted the importance of such substituted isoquinoline derivatives in modulating enzyme activity and cellular signaling pathways.

One of the most promising applications of this compound lies in its potential as a building block for drug development. The isoquinoline core is often used in the design of kinase inhibitors, which are critical in treating various diseases such as cancer and inflammatory disorders. The tert-butyl ester group enhances the lipophilicity of the molecule, making it more suitable for crossing biological membranes and interacting with target proteins. This property has been exploited in several preclinical studies aimed at developing novel therapeutic agents.

In addition to its pharmaceutical applications, this compound has also found utility in materials science. The ability to functionalize the isoquinoline ring with different substituents allows for the creation of materials with tailored electronic and optical properties. For instance, derivatives of this compound have been used in the synthesis of advanced polymers and organic semiconductors. Recent advancements in this area have demonstrated improved charge transport properties, making these materials suitable for applications in flexible electronics and optoelectronic devices.

The synthesis of 2,3(1H)-Isoquinolinedicarboxylic acid, 3,4-dihydro-, 3-(chloromethyl) 2-(1,1-dimethylethyl) ester involves a multi-step process that typically begins with the preparation of the isoquinoline skeleton. This is followed by selective oxidation and esterification steps to introduce the desired functional groups. Researchers have recently developed more efficient synthetic routes that minimize waste and improve yield, making this compound more accessible for large-scale production.

From an environmental standpoint, understanding the biodegradation and toxicity profiles of this compound is essential for its safe handling and application. Studies have shown that under certain conditions, this compound can undergo microbial degradation, reducing its persistence in natural environments. However, further research is needed to fully characterize its environmental impact and develop strategies for mitigating any potential risks associated with its use.

In conclusion, 2,3(1H)-Isoquinolinedicarboxylic acid, 3,4-dihydro-, 3-(chloromethyl) 2-(1,1-dimethylethyl) ester (CAS No. 2137457-44-2) represents a valuable addition to the arsenal of organic compounds used in modern science. Its unique structure and functional groups make it a versatile tool for advancing both pharmaceutical and materials-related research. As ongoing studies continue to uncover new applications and optimize its synthesis, this compound is poised to play an increasingly important role in various industries.